Cas no 51310-55-5 (3-(Trifluoromethyl)-1H-indole)

3-(Trifluoromethyl)-1H-indole Properties

Names and Identifiers

• 3-(Trifluoromethyl)-1H-indole
• 1H-indole, 3-(trifluoromethyl)-
• 3-Trifluoromethyl-1H-indole
• 3-(Fluormethyl)-indol
• 3-(trifluoromethyl)indole
• 3-trifluoromethylindole
• 3-trifluoromethyl-indole
• AC-942
• CTK1G8380
• SureCN2789076
• 3-Trifluoromethyl Indole
• CLSZROKTPWVQKB-UHFFFAOYSA-N
• 7138AB
• AK115654
• 51310-55-5
• 1H-Indole, 3-(trifluoromethyl)-
• DB-000880
• C75404
• AKOS005256049
• MFCD09032290
• DTXSID10522445
• SCHEMBL2789076
• J-513119
• DS-4254
• +Expand

• MDL： MFCD09032290
• InChIKey： CLSZROKTPWVQKB-UHFFFAOYSA-N
• Inchi： 1S/C9H6F3N/c10-9(11,12)7-5-13-8-4-2-1-3-6(7)8/h1-5,13H
• SMILES： FC(C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)(F)F

Computed Properties

• Exact Mass: 185.04528
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 185.04523368g/mol
• Heavy Atom Count: 13
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 15.8

Experimental Properties

• PSA: 15.79
• Boiling Point: 256.7±35.0°C at 760 mmHg